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Compound of Interest

Compound Name: 2-(Azepan-1-yl)ethanol

Cat. No.: B1580746 Get Quote

This guide provides an in-depth analysis of the spectroscopic signature of 2-(Azepan-1-
yl)ethanol, a valuable bifunctional molecule often utilized as a building block in the synthesis of

more complex chemical entities in pharmaceutical and materials science. Understanding its

characteristic spectral data from Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) is paramount for structural verification, purity

assessment, and quality control.

Molecular Structure and Properties
2-(Azepan-1-yl)ethanol, also known as N-(2-Hydroxyethyl)hexamethyleneimine, possesses a

saturated seven-membered azepane ring linked to an ethanol moiety via the nitrogen atom.

This structure imparts distinct spectroscopic features corresponding to the aliphatic amine, the

hydrocarbon rings, and the primary alcohol.

Molecular Formula: C₈H₁₇NO[1][2][3]

Molecular Weight: 143.23 g/mol [1][2][3]

CAS Number: 20603-00-3[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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